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Compound of Interest

Compound Name: 2,4-Difluoro-3-methylbenzoic acid

Cat. No.: B046388 Get Quote

Technical Support Center: 2,4-Difluoro-3-
methylbenzoic Acid
Disclaimer: This document provides guidance on the safe handling and disposal of 2,4-
Difluoro-3-methylbenzoic acid. A specific Safety Data Sheet (SDS) for this compound was

not available. The information herein is largely based on the SDS for the structurally similar

compound, 2,3-Difluoro-4-methylbenzoic acid, and should be used as a guide.[1] Researchers

should always perform a thorough risk assessment before starting any experiment and consult

with their institution's environmental health and safety department.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,4-Difluoro-3-methylbenzoic acid?

A1: Based on data for a similar compound, 2,4-Difluoro-3-methylbenzoic acid is expected to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is important

to handle this compound with appropriate personal protective equipment.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: When handling 2,4-Difluoro-3-methylbenzoic acid, you should wear protective gloves,

chemical safety goggles or glasses, and a lab coat.[1] If there is a risk of generating dust, a

face shield and respiratory protection may be necessary.[1]
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Q3: How should I store 2,4-Difluoro-3-methylbenzoic acid?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Q4: What materials are incompatible with 2,4-Difluoro-3-methylbenzoic acid?

A4: Avoid contact with strong bases and strong oxidizing agents.[1]

Q5: What should I do in case of accidental contact with the skin or eyes?

A5: In case of skin contact, wash with plenty of soap and water.[1] If in eyes, rinse cautiously

with water for several minutes. Remove contact lenses if present and easy to do. Continue

rinsing.[1] Seek medical attention if irritation persists.[1]

Q6: How should I dispose of waste containing 2,4-Difluoro-3-methylbenzoic acid?

A6: Waste should be disposed of in accordance with local, state, and federal regulations. It is

recommended to send the waste to an authorized incinerator equipped with an afterburner and

a flue gas scrubber.[1] Do not dispose of down the drain or in the regular trash.
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Issue Possible Cause Recommended Action

Unexpected reaction exotherm

Incompatible materials mixed

with the acid (e.g., strong

bases).[1]

Ensure all reaction

components are compatible.

Use an ice bath to moderate

the reaction temperature.

Dust generation during

weighing or transfer
Improper handling technique.

Handle the solid in a well-

ventilated area, preferably in a

fume hood. Minimize air

currents. Use appropriate tools

for transfer.

Clogged filtration funnel

The compound has

precipitated out of solution

unexpectedly.

Gently warm the solution to

redissolve the compound.

Ensure the correct solvent and

concentration are being used.

Spill of the solid compound
Accidental dropping of the

container or improper transfer.

Evacuate unnecessary

personnel.[1] Wearing

appropriate PPE, sweep or

shovel the spilled material into

a suitable container for

disposal.[1] Avoid generating

dust.[1]

Quantitative Data
Property Value

Molecular Formula C₈H₆F₂O₂

Molecular Weight 172.13 g/mol

Purity Min. 95%

CAS Number 112857-68-8

Data sourced from CymitQuimica[2]
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Experimental Protocols
Protocol for the Neutralization and Disposal of Small
Quantities of 2,4-Difluoro-3-methylbenzoic Acid Waste

Preparation:

Work in a well-ventilated fume hood.

Wear appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.

Prepare a solution of a weak base, such as 5% sodium bicarbonate in water.

Have a pH meter or pH paper ready.

Procedure:

Slowly and with stirring, add the 2,4-Difluoro-3-methylbenzoic acid waste to the sodium

bicarbonate solution. Be cautious of potential foaming or gas evolution (carbon dioxide).

Monitor the pH of the solution. Continue adding the basic solution until the pH is neutral

(pH 6-8).

Once neutralized, the aqueous waste can be disposed of according to your institution's

guidelines for non-hazardous aqueous waste.

Decontamination:

Rinse all glassware that came into contact with the acid with a small amount of the weak

base solution, followed by water.

Dispose of any contaminated disposable materials (e.g., weighing paper, gloves) in a

designated solid waste container.
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Caption: Waste Disposal Workflow for 2,4-Difluoro-3-methylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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